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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Aerosol® 22 is a highly hydrophilic, anionic surfactant well-suited for use as a primary or

secondary emulsifier in emulsion polymerization. Its chemical structure, Tetrasodium N-(1,2-

dicarboxyethyl)-N-octadecylsulfosuccinamate, provides excellent mechanical and electrolytic

stability to the resulting latex.[1] It is particularly effective in the polymerization of acrylic and

styrene-acrylic monomers, where it facilitates the formation of nano-sized polymer particles.[2]

One of the key advantages of Aerosol® 22 is its ability to produce latices with small particle

sizes and low levels of coagulum, even at low use levels.[3] For instance, in the semi-

continuous polymerization of acrylic monomers, concentrations as low as 0.45 parts per

hundred parts monomer (phm) have been shown to yield ultrafine latexes with particle sizes

around 87 nm and minimal grit or reactor buildup. This efficiency makes it a valuable tool for

creating stable, high-performance polymer dispersions for various applications, including

coatings, adhesives, and drug delivery systems.

When designing an emulsion polymerization protocol with Aerosol® 22, it is important to

consider its interaction with other components in the system. As an anionic surfactant, its

concentration will influence not only particle nucleation and stability but also the overall reaction

kinetics.[4] Generally, anionic surfactants are used in concentrations ranging from 0.5% to 3%

based on the total monomer weight.[4] The choice of initiator, typically a water-soluble

persulfate salt like potassium persulfate, and the polymerization temperature are also critical
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parameters that must be optimized for a given monomer system to achieve the desired polymer

properties.

Experimental Protocols
This section provides a detailed protocol for the semi-continuous emulsion polymerization of a

styrene-acrylic latex using Aerosol® 22 as the primary surfactant. This method allows for

excellent control over the polymerization process, leading to a narrow particle size distribution

and stable latex.

Materials:

Monomers:

Styrene (St)

Butyl Acrylate (BA)

Acrylic Acid (AA)

Surfactant: Aerosol® 22

Initiator: Potassium Persulfate (KPS)

pH Buffer: Sodium Bicarbonate (NaHCO₃)

Solvent: Deionized (DI) Water

Inert Gas: Nitrogen (N₂)

Equipment:

Jacketed glass reactor with a mechanical stirrer, reflux condenser, thermometer, and inlets

for monomer and initiator feeds.

Peristaltic pumps for controlled addition of monomer emulsion and initiator solution.

Heating and cooling circulator for the reactor jacket.
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Monomer emulsion preparation vessel with a stirrer.

Initiator solution preparation vessel.

Experimental Workflow Diagram:
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Preparation Phase

Reaction Phase

Post-Reaction Phase

Prepare Monomer Emulsion:
- DI Water

- Aerosol® 22
- Monomers (St, BA, AA)

- NaHCO₃

Charge Reactor:
- DI Water
- NaHCO₃

- Small portion of Monomer Emulsion

Prepare Initiator Solution:
- DI Water

- Potassium Persulfate

Add Initial Initiator Charge

Heat to 80-85°C
Purge with Nitrogen

Start Continuous Feeds:
- Monomer Emulsion

- Initiator Solution

Hold at 80-85°C for 1 hour

Cool to Room Temperature

Filter Latex

Characterize Latex:
- Particle Size

- Molecular Weight
- % Conversion

- Stability
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Input Parameters Latex Properties

Surfactant Concentration
(Aerosol® 22)

Particle Size

Inverse Relationship

Latex Stability

Direct Relationship

Initiator Concentration

Molecular Weight
Inverse Relationship

Conversion Rate

Direct Relationship

Monomer Feed Rate Complex Effect

Direct Relationship

Reaction Temperature Inverse Relationship

Direct Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Protocol for Emulsion Polymerization Using Aerosol®
22 as a Surfactant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594207#protocol-for-emulsion-polymerization-
using-aerosol-22-as-a-surfactant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1594207#protocol-for-emulsion-polymerization-using-aerosol-22-as-a-surfactant
https://www.benchchem.com/product/b1594207#protocol-for-emulsion-polymerization-using-aerosol-22-as-a-surfactant
https://www.benchchem.com/product/b1594207#protocol-for-emulsion-polymerization-using-aerosol-22-as-a-surfactant
https://www.benchchem.com/product/b1594207#protocol-for-emulsion-polymerization-using-aerosol-22-as-a-surfactant
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

